Cas no 906783-78-6 (N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)butanamide)

• Product Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)butanamide
• CAS No: 906783-78-6
• MF: C₁₂H₁₃ClN₂OS
• MW: 268.762420415878
• CID: 6368267
• PubChem ID: 7193073
• Update Time: 2025-06-08

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)butanamide
• Butanamide, N-(6-chloro-4-methyl-2-benzothiazolyl)-
• 906783-78-6
• F1813-0807
• N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)butyramide
• AKOS024610772

• Inchi： 1S/C12H13ClN2OS/c1-3-4-10(16)14-12-15-11-7(2)5-8(13)6-9(11)17-12/h5-6H,3-4H2,1-2H3,(H,14,15,16)
• InChI Key： ZOIYDSWUIMTXPS-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=C(Cl)C=C2S1)(=O)CCC

Computed Properties

• Exact Mass: 268.0437119g/mol
• Monoisotopic Mass: 268.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.2Ų

Additional information on N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)butanamide

Professional Introduction to N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)butanamide (CAS No. 906783-78-6)

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)butanamide is a specialized chemical compound with the CAS number 906783-78-6, which has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzothiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)butanamide, particularly the presence of a chloro substituent and a methyl group on the benzothiazole ring, contribute to its unique chemical properties and biological interactions.

In recent years, benzothiazole derivatives have been extensively studied due to their broad spectrum of pharmacological activities. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The specific substitution pattern in N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)butanamide enhances its potential as a lead compound for drug discovery. The chloro group at the 6-position and the methyl group at the 4-position of the benzothiazole ring are critical for modulating its biological activity and improving its binding affinity to target enzymes and receptors.

Recent studies have highlighted the importance of benzothiazole derivatives in developing novel therapeutic agents. For instance, researchers have demonstrated that certain benzothiazole-based compounds can inhibit the activity of specific enzymes involved in cancer cell proliferation and survival. N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)butanamide has been investigated for its potential to disrupt key signaling pathways in cancer cells, leading to apoptosis and reduced tumor growth. These findings suggest that this compound could be a valuable candidate for further development into an anticancer therapeutic.

The chemical synthesis of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)butanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the benzothiazole core structure, followed by functionalization at the 2-position with a butanamide moiety. The introduction of the chloro and methyl groups at specific positions on the benzothiazole ring is achieved through selective halogenation and alkylation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and yield of these transformations.

The pharmacokinetic properties of N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)butanamide are also of great interest in drug development. Studies have shown that this compound exhibits favorable solubility and stability under physiological conditions, which are essential for its absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, preliminary toxicology studies indicate that N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)butanamide is well-tolerated at moderate doses, suggesting its potential for safe clinical use.

In conclusion, N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)butanamide (CAS No. 906783-78-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation in drug discovery programs. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties for therapeutic applications. As research in this field continues to advance, N-(6-chloro-4-methyl-1,3-benzothiazol-2-ytl)butanamide is expected to play a crucial role in developing novel treatments for various diseases.